Cas no 1220033-66-8 (3-(5-Isopropyl-2-methylphenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(5-Isopropyl-2-methylphenoxy)pyrrolidine hydrochloride
• CAS No: 1220033-66-8
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 3045854
• PubChem ID: 56831074
• Update Time: 2025-05-23

3-(5-Isopropyl-2-methylphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-Isopropyl-2-methylphenoxy)pyrrolidine hydrochloride
• 3-(5-Isopropyl-2-methylphenoxy)pyrrolidinehydrochloride
• AKOS015846822
• 1220033-66-8
• 3-(2-methyl-5-propan-2-ylphenoxy)pyrrolidine;hydrochloride

• Inchi： 1S/C14H21NO.ClH/c1-10(2)12-5-4-11(3)14(8-12)16-13-6-7-15-9-13;/h4-5,8,10,13,15H,6-7,9H2,1-3H3;1H
• InChI Key： ZQHWWIVYDGZSKJ-UHFFFAOYSA-N
• SMILES： C1(=C(C)C=CC(C(C)C)=C1)OC1CNCC1.Cl

Computed Properties

• Exact Mass: 255.1389920g/mol
• Monoisotopic Mass: 255.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(5-Isopropyl-2-methylphenoxy)pyrrolidine hydrochloride

3-(5-Isopropyl-2-methylphenoxy)pyrrolidine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220033-66-8, known as 3-(5-Isopropyl-2-methylphenoxy)pyrrolidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenoxy group. The 5-isopropyl-2-methylphenoxy moiety adds complexity to the molecule, making it a subject of interest for researchers exploring its potential applications in drug design and material science.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. The pyrrolidine ring, a five-membered saturated heterocycle containing one nitrogen atom, is known for its versatility in forming hydrogen bonds and its ability to accommodate various functional groups. In the case of 3-(5-isopropyl-2-methylphenoxy)pyrrolidine hydrochloride, the phenoxy group attached at the 3-position of the pyrrolidine ring introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability.

The synthesis of 3-(5-isopropyl-2-methylphenoxy)pyrrolidine hydrochloride typically involves a multi-step process, including nucleophilic substitution or coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

One of the most promising applications of 3-(5-isopropyl-2-methylphenoxy)pyrrolidine hydrochloride lies in its potential as a drug candidate. The compound has been investigated for its ability to modulate certain biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. Preliminary in vitro studies suggest that this compound exhibits moderate potency against specific receptor subtypes, making it a valuable lead for further optimization.

In addition to its pharmacological applications, 3-(5-isopropyl-2-methylphenoxy)pyrrolidine hydrochloride has also been studied for its physical properties. For example, researchers have examined its solubility profiles in various solvents, which are critical for determining its suitability in different formulation strategies. Furthermore, computational modeling techniques have been employed to predict the compound's behavior in different chemical environments, providing valuable insights into its stability and reactivity.

From an environmental perspective, understanding the degradation pathways of 3-(5-isopropyl-2-methylphenoxy)pyrrolidine hydrochloride is essential for assessing its potential impact on ecosystems. Recent studies have focused on identifying the microbial communities responsible for biodegrading this compound under aerobic and anaerobic conditions. These findings contribute to our understanding of how such compounds can be safely managed and disposed of in industrial settings.

In conclusion, 3-(5-isopropyl-2-methylphenoxy)pyrrolidine hydrochloride (CAS No. 1220033-66-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.